![molecular formula C17H20N4O4S B5627718 3-({1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[2-(methylthio)ethyl]-1H-1,2,4-triazol-5-yl}methyl)-1,3-oxazolidin-2-one](/img/structure/B5627718.png)
3-({1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[2-(methylthio)ethyl]-1H-1,2,4-triazol-5-yl}methyl)-1,3-oxazolidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of complex molecules like this compound often involves multi-step reactions, starting from simpler precursors. For instance, the synthesis of related compounds has been demonstrated through condensation reactions, cyclization, and the introduction of specific functional groups to achieve the desired molecular framework. Techniques such as refluxing with aromatic aldehydes, treatment with hydrazine or phenylhydrazine, and subsequent reactions to form pyrazole derivatives have been utilized in similar molecular syntheses (Patel & Dhameliya, 2010).
Molecular Structure Analysis
The molecular structure of such compounds is characterized using analytical and spectroscopic techniques, including 1H-NMR, 13C-NMR, and IR spectral data. Single crystal X-ray diffraction analysis is a critical tool for confirming the spatial arrangement of atoms within the molecule, providing insights into its stereochemistry and molecular conformation (Attia et al., 2014).
Chemical Reactions and Properties
The reactivity of such molecules can be explored through various chemical reactions, including conjugate addition, cyclization, and substitution reactions. These reactions often lead to the formation of novel heterocyclic compounds, which can be further functionalized to enhance their biological activity or material properties. The presence of functional groups such as methylthio, oxazolidinone, and triazolyl offers multiple sites for chemical modifications (Gaul & Seebach, 2002).
properties
IUPAC Name |
3-[[2-(2,3-dihydro-1,4-benzodioxin-6-yl)-5-(2-methylsulfanylethyl)-1,2,4-triazol-3-yl]methyl]-1,3-oxazolidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H20N4O4S/c1-26-9-4-15-18-16(11-20-5-6-25-17(20)22)21(19-15)12-2-3-13-14(10-12)24-8-7-23-13/h2-3,10H,4-9,11H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MVVQIBHYFIPFEI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCCC1=NN(C(=N1)CN2CCOC2=O)C3=CC4=C(C=C3)OCCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H20N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-({1-(2,3-dihydro-1,4-benzodioxin-6-yl)-3-[2-(methylthio)ethyl]-1H-1,2,4-triazol-5-yl}methyl)-1,3-oxazolidin-2-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.